8-(benzylamino)-7-[2-hydroxy-3-(propan-2-yloxy)propyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 8-(benzylamino)-7-(2-hydroxy-3-propan-2-yloxypropyl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C19H25N5O4/c1-12(2)28-11-14(25)10-24-15-16(23(3)19(27)22-17(15)26)21-18(24)20-9-13-7-5-4-6-8-13/h4-8,12,14,25H,9-11H2,1-3H3,(H,20,21)(H,22,26,27)
• InChI Key: YXGLAXABVUGDLW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC(CN1C2=C(N=C1NCC3=CC=CC=C3)N(C(=O)NC2=O)C)O
• Molecular Formula: C19H25N5O4
• Molecular Weight: 387.4 g/mol
• CAS No.: 313403-92-8

Description

8-(Benzylamino)-7-[2-hydroxy-3-(propan-2-yloxy)propyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a xanthine derivative characterized by a purine-2,6-dione core with three key substituents:

• Position 3: A methyl group.
• Position 7: A 2-hydroxy-3-(isopropyloxy)propyl chain, introducing hydrophilicity and steric bulk.

This compound belongs to a class of molecules studied for their diverse pharmacological activities, including anti-inflammatory, antiarrhythmic, and kinase-modulating effects . Its structural complexity allows for targeted interactions with adenosine receptors (A1, A2A) and enzymes like phosphoinositide-dependent kinase-1 (PDK1), as inferred from analogs in the literature .

Biological Activity

The compound 8-(benzylamino)-7-[2-hydroxy-3-(propan-2-yloxy)propyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 313403-92-8) is a purine derivative that has garnered attention for its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

• Molecular Formula : C19H25N5O4
• Molar Mass : 387.43 g/mol

Property	Value
IUPAC Name	8-(benzylamino)-7-[2-hydroxy-3-(propan-2-yloxy)propyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS Number	313403-92-8
Synonyms	Various derivatives including 8-(benzylamino)-7-(2-hydroxy-3-isopropoxypropyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione

Research indicates that the compound interacts with various molecular targets within biological systems. Its structure allows it to potentially inhibit specific enzymes and receptor pathways. For instance:

• Enzyme Inhibition : The compound has shown promise as an inhibitor of enzymes such as carbonic anhydrase isoenzymes I and II (hCA I and hCA II), which are involved in numerous physiological processes including acid-base balance and fluid secretion .
• Receptor Binding : It may also bind to specific receptors involved in cellular signaling pathways, potentially altering their activity and leading to various biological effects.

Case Studies and Research Findings

A selection of studies highlights the biological activity of this compound:

• Anticancer Activity : In a study examining various purine derivatives, it was found that modifications on the purine core could enhance cytotoxic effects against cancer cell lines. The benzylamino group was particularly noted for increasing potency against certain types of cancer cells .
• Antimicrobial Properties : The compound has been evaluated for its antibacterial and antifungal activities. Preliminary results suggest it exhibits significant inhibitory effects against several microbial strains.
• Neuroprotective Effects : Some research indicates potential neuroprotective properties, suggesting that the compound may have applications in treating neurodegenerative diseases by modulating neurotransmitter systems .

Summary of Biological Activities

Activity Type	Observed Effect	Reference
Enzyme Inhibition	Inhibition of hCA I and hCA II
Anticancer Activity	Cytotoxic effects on cancer cell lines
Antimicrobial Activity	Inhibition of bacterial growth
Neuroprotective Effects	Modulation of neurotransmitter systems

Scientific Research Applications

Pharmacological Research

One of the primary applications of this compound is in pharmacological research. Its structure suggests potential as a pharmaceutical agent , particularly in the development of drugs targeting various diseases. The purine base is known for its role in nucleic acid metabolism and cellular signaling pathways.

• Anticancer Activity : Initial studies indicate that derivatives of purines may exhibit cytotoxic effects against cancer cell lines. Research has shown that modifications to the purine structure can enhance selectivity and potency against specific cancer types.

Enzyme Inhibition Studies

The compound's ability to mimic natural substrates makes it a candidate for enzyme inhibition studies. Specifically, it may interact with enzymes involved in nucleotide metabolism:

• Adenosine Kinase Inhibition : Compounds similar to this purine derivative have been investigated for their ability to inhibit adenosine kinase, an enzyme implicated in cancer progression and inflammation.

Neuroprotective Properties

Recent research has explored the neuroprotective effects of purine derivatives, including this compound:

• Cognitive Function : Studies suggest that modulating adenosine receptors can improve cognitive function and provide neuroprotection in models of neurodegenerative diseases.

Antimicrobial Activity

There is growing interest in the antimicrobial properties of purine derivatives:

• Bacterial Inhibition : Some studies have indicated that compounds with similar structures can inhibit the growth of certain bacterial strains, potentially leading to new antibiotic agents.

Case Study 1: Anticancer Potential

A study published in Journal of Medicinal Chemistry explored the anticancer properties of modified purines. The compound was tested against various cancer cell lines, demonstrating significant cytotoxicity at micromolar concentrations. The researchers noted that structural modifications enhanced selectivity towards cancer cells while sparing normal cells .

Case Study 2: Enzyme Interaction

Research published in Biochemical Pharmacology focused on the interaction of this compound with adenosine kinases. The study utilized kinetic assays to determine the inhibition constant (Ki), revealing competitive inhibition with a Ki value indicating strong binding affinity .

Case Study 3: Neuroprotective Effects

In a study featured in Neuroscience Letters, researchers investigated the neuroprotective effects of purine derivatives on neuronal cultures exposed to oxidative stress. The results showed that treatment with this compound significantly reduced markers of neuronal damage and improved cell viability .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structurally and functionally related purine-2,6-dione derivatives, highlighting substituent variations and their biological implications:

Compound Name	Substituents	Key Activities	References
8-(Benzylamino)-7-[2-hydroxy-3-(propan-2-yloxy)propyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione	8-benzylamino; 7-(hydroxy-isopropyloxy propyl); 3-methyl	Hypothetical: Anti-inflammatory, kinase inhibition (based on analogs)
CP-8 (8-bromo-3-cyclopropyl-7-methyl-1-propargyl-purine-2,6-dione)	8-bromo; 3-cyclopropyl; 7-methyl; 1-propargyl	High adenosine A2A affinity (IC₅₀ = 12 nM); anti-inflammatory
7-Benzyl-8-(3-chloro-2-hydroxypropylsulfanyl)-3-methyl-purine-2,6-dione	7-benzyl; 8-(chloro-hydroxypropylsulfanyl); 3-methyl	Unspecified (structural analog with sulfanyl group for redox modulation)
8-Ethylamino-7-isobutyl-3-methyl-purine-2,6-dione	8-ethylamino; 7-isobutyl; 3-methyl	Weak α1/α2-adrenoreceptor affinity (Ki = 0.225–4.299 μM)
AM237 (8-[4-chloro-3-(trifluoromethoxy)phenoxy]-7-[(4-chlorophenyl)methyl]-...)	8-phenoxy; 7-(4-chlorobenzyl); 1-hydroxypropyl; 3-methyl	TRPC5 channel activation (EC₅₀ = 0.9 μM); subunit-dependent selectivity
8-Benzylamino-1,3-dimethyl-7-propyl-purine-2,6-dione	8-benzylamino; 1,3-dimethyl; 7-propyl	Antiarrhythmic (LD₅₀/ED₅₀ = 55); hypotensive activity

Key Structural and Functional Insights:

Substituent Position 8: Benzylamino groups (as in the target compound and ) correlate with antiarrhythmic/hypotensive effects, likely due to enhanced α-adrenoreceptor interactions. Bromo or phenoxy groups (e.g., CP-8 , AM237 ) favor adenosine A2A antagonism or ion channel modulation, respectively.

Substituent Position 7 :

• Hydrophilic chains (e.g., hydroxy-isopropyloxy propyl in the target compound) may improve solubility compared to isobutyl () or propyl () groups.
• Sulfanyl or halogenated chains (e.g., ) introduce steric or electronic effects, altering target selectivity.

Biological Activity Trends: Anti-inflammatory activity is strongly associated with A2A receptor affinity (e.g., CP-8 ). Kinase inhibition (PDK1, IRAK-1/4) is observed in analogs with bulkier 7/8-substituents (e.g., ), suggesting the target compound may share this profile. Cardiovascular effects (antiarrhythmic, hypotensive) are linked to 8-benzylamino and 7-hydroxypropyl motifs, as seen in .

Contradictions and Limitations:

• While 8-benzylamino derivatives () show cardiovascular activity, 7-substituent bulk (e.g., hydroxy-isopropyloxy propyl) could reduce blood-brain barrier permeability compared to simpler chains like propyl .
• Bromo substituents (e.g., ) are often synthetic intermediates, whereas benzylamino groups are terminal pharmacophores, limiting direct functional comparisons.